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Introduction

Homosulfamine, chemically known as 4-(aminomethyl)benzenesulfonamide and also

recognized by synonyms such as Mafenide, is a sulfonamide compound.[1][2] While the

sulfonamide class of compounds has various applications, the specific role of homosulfamine
in agricultural chemistry—particularly in relation to crop science and plant protection—is not

well-documented in publicly available scientific literature. This document aims to synthesize the

limited information available and clarify the current understanding of homosulfamine's

applications relevant to agriculture.

General Claims and Potential Applications

Several chemical suppliers list agricultural chemistry as a potential application area for

homosulfamine.[3][4] For instance, it is suggested that homosulfamine is used in the

formulation of agrochemicals to improve the effectiveness of herbicides and pesticides.[3]

However, these claims are general and are not substantiated by specific efficacy data, peer-

reviewed studies, or detailed application protocols in the provided search results.

A study from 1998 investigated the formation and antimicrobial properties of a cotton xanthate-

Cu(II)-homosulfamine complex.[5] Research into similar polymeric complexes for controlled

release suggests a potential utility in agriculture for the slow delivery of pesticides or

herbicides.[6] This indicates a potential, though not widely implemented, application for

homosulfamine in developing advanced agrochemical formulations.
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Antimicrobial Properties

Homosulfamine is recognized as a sulfonamide antibiotic.[2] Its antimicrobial activity has been

noted in various contexts, though specific studies on its efficacy against plant pathogens are

absent in the search results.

Veterinary and Aquaculture Use: Homosulfamine is listed among veterinary antimicrobial

agents sold for therapeutic use in food-producing animals in Japan.[7] Furthermore, sulfa

drugs, as a category, have been employed as antibacterial agents in aquaculture.[8] While

these applications are related to the broader field of agriculture, they do not directly pertain

to crop production.

General Antimicrobial Research: In vitro studies have demonstrated the antimicrobial effects

of homosulfamine solutions.[9] It is also included as an active ingredient in various

pharmaceutical and external preparations, highlighting its recognized biological activity.[10]

[11][12][13]

Limitations in Data for Agricultural Chemistry

Despite its known antimicrobial properties and general listings as an agrochemical component,

there is a significant lack of specific, in-depth information to create a technical guide on its core

role in agricultural chemistry. The available data does not include:

Quantitative Efficacy Data: No data tables on its effectiveness as a fungicide, bactericide, or

herbicide against specific plant pathogens or weeds could be compiled.

Experimental Protocols: Detailed methodologies for its application in agricultural field or lab

studies are not described.

Signaling Pathways or Workflows: There is no information on its mode of action in plants or

pathogens that would allow for the creation of signaling pathway diagrams.

Conclusion

While homosulfamine is a known antimicrobial compound with some use in animal-related

agriculture, its role in crop-focused agricultural chemistry is not clearly defined or supported by

substantial scientific evidence in the provided search results. The claims of its use in
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formulating pesticides and herbicides remain general. Without specific data on its efficacy,

application methods, and mode of action in plants, a detailed technical guide on its core

functions in this field cannot be developed at this time. Further research and publication of

specific studies are needed to elucidate any significant role for homosulfamine in modern crop

protection or plant science.
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chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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